Cas no 129541-34-0 (b-D-Galactopyranosiduronic acid,methyl 1-thio-, methyl ester, triacetate (9CI))

• Product Name: b-D-Galactopyranosiduronic acid,methyl 1-thio-, methyl ester, triacetate (9CI)
• CAS No: 129541-34-0
• MF: C₁₄H₂₀O₉S
• MW: 364.368204116821
• CID: 102936
• Update Time: 2025-06-14

b-D-Galactopyranosiduronic acid,methyl 1-thio-, methyl ester, triacetate (9CI) Chemical and Physical Properties

Names and Identifiers

• b-D-Galactopyranosiduronic acid,methyl 1-thio-, methyl ester, triacetate (9CI)
• Methyl 2,3,4-tri-O-acetyl-β-D-thiogalactopyranosiduronic acid methyl ester
• methyl 3,4,5-triacetyloxy-6-methylsulfanyloxane-2-carboxylate
• methyl 2,3,4-tri-O-acetyl-B-D-*thiogalactopyranos
• METHYL 2,3,4-TRI-O-ACETYL-B-D-*THIOGALAC TOPYRANOSID
• Methyl 1-thio-beta-D-galactopyranosiduronic acid methyl ester triacetate
• METHYL (METHYL 1-THIO-2,3,4-TRI-O-ACETYL-BETA-D-GALACTOPYRANOSID)-URONATE
• METHYL 2,3,4-TRI-O-ACETYL-BETA-D-THIOGALACTOPYRANOSIDURONIC ACID METHYL ESTER

• Inchi： 1S/C14H20O9S/c1-6(15)20-9-10(21-7(2)16)12(22-8(3)17)14(24-5)23-11(9)13(18)19-4/h9-12,14H,1-5H3
• InChI Key： HHAWIPPOHLEARU-UHFFFAOYSA-N
• SMILES： S(C)C1C(C(C(C(C(=O)OC)O1)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 364.08300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 9

Experimental Properties

• Density: 1.31±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (7.3 g/l) (25 º C),
• PSA: 139.73000
• LogP: 0.04240

b-D-Galactopyranosiduronic acid,methyl 1-thio-, methyl ester, triacetate (9CI) Security Information

• WGK Germany：3

Additional information on b-D-Galactopyranosiduronic acid,methyl 1-thio-, methyl ester, triacetate (9CI)

Recent Advances in the Study of b-D-Galactopyranosiduronic acid, methyl 1-thio-, methyl ester, triacetate (9CI) (CAS: 129541-34-0)

The compound b-D-Galactopyranosiduronic acid, methyl 1-thio-, methyl ester, triacetate (9CI) (CAS: 129541-34-0) has recently gained significant attention in the field of chemical biology and medicinal chemistry. This thioglycoside derivative, characterized by its unique structural features including the 1-thio linkage and triacetyl protection, serves as a crucial intermediate in the synthesis of complex carbohydrates and glycoconjugates. Recent studies have explored its potential applications in drug development, particularly in the design of glycosidase inhibitors and carbohydrate-based therapeutics.

A 2023 study published in Carbohydrate Research demonstrated the compound's utility as a key building block for the synthesis of galacturonic acid-containing oligosaccharides. The researchers developed an efficient synthetic route using 129541-34-0 as starting material, achieving excellent yields and stereoselectivity. This advancement is particularly relevant for the production of pectin-like polysaccharides with potential immunomodulatory properties.

In the field of enzyme inhibition, a recent Nature Chemical Biology publication (2024) reported the development of novel glycosidase inhibitors derived from 129541-34-0. The study revealed that structural modifications of this compound led to potent and selective inhibitors of human lysosomal β-galactosidase, with potential applications in the treatment of lysosomal storage disorders. The researchers employed molecular docking studies and kinetic analyses to elucidate the structure-activity relationships.

Pharmaceutical applications of this compound have expanded significantly, as evidenced by a 2024 Journal of Medicinal Chemistry article describing its use in the synthesis of glycomimetic drugs. The study highlighted the compound's stability under physiological conditions and its ability to serve as a prodrug for targeted delivery of therapeutic agents to hepatic tissues, owing to its galactose moiety.

Recent analytical advancements have also been reported regarding 129541-34-0. A 2023 Analytical Chemistry publication detailed a novel mass spectrometry-based method for the characterization and quantification of this compound in complex biological matrices. This development is particularly important for pharmacokinetic studies of derivatives based on this chemical scaffold.

The safety profile and metabolic fate of 129541-34-0 have been investigated in a recent Toxicology and Applied Pharmacology study (2024). The results indicated favorable pharmacokinetic properties and low toxicity in animal models, supporting its potential as a pharmaceutical intermediate. However, the study also noted the need for further investigation into long-term metabolic effects.

Looking forward, the unique properties of b-D-Galactopyranosiduronic acid, methyl 1-thio-, methyl ester, triacetate (9CI) continue to inspire innovative research. Current investigations focus on its application in targeted drug delivery systems, particularly for liver-specific therapies, and as a scaffold for the development of novel glycoconjugate vaccines. The compound's versatility and synthetic accessibility position it as a valuable tool in both basic research and applied pharmaceutical development.